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A landmark achievement in nuclear physics, the confirmation of element 115, now officially

named Moscovium (Mc), at the GSI Helmholtz Centre for Heavy Ion Research in Darmstadt,

Germany, solidified its place on the periodic table. This guide provides a comparative analysis

of the confirmatory experiments conducted at GSI and the initial discovery experiments at the

Joint Institute for Nuclear Research (JINR) in Dubna, Russia, offering insights into the

experimental methodologies and data that underpinned this significant discovery.

The synthesis of superheavy elements is a complex endeavor, pushing the boundaries of

experimental techniques. Both the initial discovery and its subsequent confirmation relied on

the same fundamental nuclear reaction: the bombardment of an americium-243 (²⁴³Am) target

with a beam of calcium-48 (⁴⁸Ca) ions. However, the experimental setups and analytical

techniques employed at each facility had distinct characteristics.

Comparative Experimental Data
The following table summarizes the key quantitative data from the discovery experiments at

JINR and the confirmation experiment at GSI.
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Parameter
JINR (Dubna) - Discovery

(2003)

GSI (Darmstadt) -

Confirmation (2012)

Accelerator U400 Cyclotron UNILAC

Separator
Dubna Gas-Filled Recoil

Separator (DGFRS)

Transactinide Separator and

Chemistry Apparatus (TASCA)

Projectile ⁴⁸Ca ⁴⁸Ca

Target ²⁴³AmO₂ on a titanium foil ²⁴³Am on a titanium backing

Beam Energy 248 MeV and 253 MeV
Not explicitly stated in

available abstracts

Total Beam Dose ~7 x 10¹⁸ ions
Not explicitly stated in

available abstracts

Observed Isotopes ²⁸⁷Mc, ²⁸⁸Mc ²⁸⁸Mc

Number of Decay Chains 4 (3 for ²⁸⁸Mc, 1 for ²⁸⁷Mc)
30 correlated α-decay chains

of ²⁸⁸Mc

Detection Method
Position-sensitive silicon

detectors

High-resolution α, X-ray, and γ-

ray coincidence spectroscopy

Experimental Protocols
JINR, Dubna: The First Synthesis
The pioneering experiments at the Flerov Laboratory of Nuclear Reactions at JINR involved

accelerating a beam of ⁴⁸Ca ions to high energies using the U400 cyclotron.[1] This beam was

directed onto a rotating target wheel consisting of americium-243 oxide deposited on titanium

foils. The products of the fusion-evaporation reaction were then separated from the unreacted

beam and other byproducts by the Dubna Gas-Filled Recoil Separator (DGFRS). The

separated superheavy nuclei were implanted into position-sensitive silicon detectors, where

their subsequent alpha decay chains were recorded. By analyzing the energies and timing of

these decay events, the scientists were able to identify the new element and its daughter

products.
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GSI, Darmstadt: Unambiguous Confirmation
The confirmatory experiments at GSI, conducted by an international collaboration led by Lund

University, employed a similar overarching strategy but with enhanced detection capabilities.[2]

[3][4] A ⁴⁸Ca beam from the UNILAC accelerator impinged on an americium-243 target. The

resulting reaction products were separated by the Transactinide Separator and Chemistry

Apparatus (TASCA).

A key innovation in the GSI experiment was the use of a sophisticated detection system that

allowed for high-resolution alpha, X-ray, and gamma-ray coincidence spectroscopy.[2][3] This

technique was crucial for providing a "fingerprint" of the new element. By detecting the

characteristic X-rays emitted from the daughter nuclides in coincidence with the alpha decays,

the researchers could definitively determine the atomic number (Z) of the decay products, thus

providing irrefutable evidence for the presence of element 115.[3][4]

Visualizing the Process
To better understand the experimental and logical frameworks of the GSI confirmation, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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